N-(3-(benzo[d]thiazol-2-yl)phenyl)isoxazole-5-carboxamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)phenyl]-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C17H11N3O2S/c21-16(14-8-9-18-22-14)19-12-5-3-4-11(10-12)17-20-13-6-1-2-7-15(13)23-17/h1-10H,(H,19,21)
• InChI Key: QFAWHTVMNJZHHA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C3=CC(=CC=C3)NC(=O)C4=CC=NO4
• Molecular Formula: C17H11N3O2S
• Molecular Weight: 321.4 g/mol

Description

N-(3-(benzo[d]thiazol-2-yl)phenyl)isoxazole-5-carboxamide, also known as BTZ043, is a compound that has recently gained attention in the scientific community due to its potential as a new tuberculosis drug.

Scientific Research Applications

Anti-inflammatory and Antioxidant Applications

Benzofused thiazole derivatives, including those related to the chemical structure , have shown promising anti-inflammatory and antioxidant activities. These compounds have been synthesized and evaluated for their potential to act as therapeutic agents, with some derivatives showing distinct anti-inflammatory activity comparable to standard references. The antioxidant activity of these compounds has been demonstrated against multiple reactive species, highlighting their therapeutic potential in managing conditions related to oxidative stress and inflammation (Raut et al., 2020).

Anticancer Potential

The benzothiazole nucleus is considered a key moiety in several biologically active compounds, with a broad spectrum of activities including anticancer effects. Derivatives of benzothiazole have been identified as potential chemotherapeutic agents due to their antimicrobial, analgesic, anti-inflammatory, and notably, antitumor activities. Structural modifications of benzothiazole derivatives have been explored to enhance their anticancer efficacy, making them promising candidates for drug development in oncology (Kamal et al., 2015).

Neurological Disorders Treatment

1,2-Benzisoxazole derivatives, sharing a part of the chemical structure with "N-(3-(benzo[d]thiazol-2-yl)phenyl)isoxazole-5-carboxamide," have been utilized in the development of medications for neurological disorders. These compounds form the basis of several clinically approved drugs for treating epilepsy and psychiatric conditions, demonstrating the potential of related structures in CNS therapeutics (Uto, 2015).